133-05-1((-)-Asarinin),D85162,C22587

(-)-Asarinin Properties

Names and Identifiers

- (-)-ASARININ 97
- ASARININ(P)
- 5-[(1R,3aR,4S,6aR)-4-(1,3-benzodioxol-5-yl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-1-yl]-1,3-benzodioxole
- (1R,3aR,4S,6aR)-1,4-bis(benzo[d][1,3]dioxol-5-yl)hexahydrofuro[3,4-c]furan
- 1,3-Benzodioxole,5,5'-[(1R,3aR,4S,6aR)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis-, rel-
- 5,5'-(1R,3aR,4S,6aR)-Tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diylbi s(1,3-benzodioxole)
- ASARININ
- (-)-asarinin
- L-Asarinin
- (-)-Episesamin
- (-)-ASARININ 97
- (-)-ASARININ 97%
- L-Asarinin/ (-)-asarinin
- (-)-Asarinin 97, 98%, from Asarum sieboldii Miq.
- AI 3-21202
- Asarinin, (+)-
- SDCCGMLS-0066831.P001
- 5-[(3R,3aR,6S,6aR)-3-(1,3-benzodioxol-5-yl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]-1,3-benzodioxole
- SPBio_000701
- SpecPlus_000958
- AKOS040750231
- Spectrum5_000490
- DivK1c_007054
- 133-05-1
- KBio2_002036
- KBio3_002243
- 5-[(1R,3aR,4S,6aR)-4-(2H-1,3-benzodioxol-5-yl)-hexahydrofuro[3,4-c]furan-1-yl]-2H-1,3-benzodioxole
- 133-03-9
- F6PWY73ZGT
- 5-[(3S,3aR,6R,6aR)-3-(1,3-benzodioxol-5-yl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]-1,3-benzodioxole
- SMR001397394
- Spectrum4_001725
- (-)-Asarinin, >=98% (HPLC)
- Spectrum2_000811
- 1,3-BENZODIOXOLE, 5,5'-(TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1,4-DIYL)BIS-, (1S-(1.ALPHA.,3A.ALPHA.,4.BETA.,6A.ALPHA.))-
- Spectrum_001556
- 1H,3H-FURO(3,4-C)FURAN, 3A.BETA.,4,6,6A.BETA.-TETRAHYDRO-1.ALPHA.,4.BETA.-BIS(3,4-(METHYLENEDIOXY)PHENYL)-, (+)-
- AI3-00810
- NCGC00169785-01
- KBio2_004604
- ASARININ (-)
- ACon1_000986
- BDBM50101976
- Episesamin
- D85162
- 5,5'-(tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis(1,3-benzodioxole)
- (+)-Episesamin
- TNP00112
- AI3-21202
- ASARININ, (+/-)-
- NCGC00017230-01
- MLS002473313
- 1,3-Benzodioxole, 5,5'-(tetrahydro-1H,3H-furo(3,4-c)furan-1,4-diyl)bis-, (1alpha,3a alpha,4beta,6a alpha)-
- BSPBio_002743
- 1,3-BENZODIOXOLE, 5,5'-(TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1,4-DIYL)BIS-, (1.ALPHA.,3A.ALPHA.,4.BETA.,6A.ALPHA.)-
- D-asarinin
- KBio2_007172
- KBioGR_002110
- SCHEMBL976772
- HMS2223C09
- C3RVX72NMG
- ASARININ DL-FORM [MI]
- 1,3-Benzodioxole, 5,5'-[(1R,3aR,4S,6aR)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis-, rel-
- UNII-C3RVX72NMG
- Isosesamin
- KBio1_001998
- Spectrum3_001162
- CHEMBL43469
- DTXSID201033462
- AS-76837
- 1,3-BENZODIOXOLE, 5,5'-((1R,3AR,4S,6AR)-TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1,4-DIYL)BIS-, REL-
- ASARININ D-FORM [MI]
- NSC-31773
- NCGC00169785-04!5-[(3R,3aR,6S,6aR)-3-(1,3-benzodioxol-5-yl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]-1,3-benzodioxole
- (+)-Asarinin
- NSC 31773
- SPECTRUM1504180
- (1R,3aR,4S,6aR)-1,4-di(benzo[d][1,3]dioxol-5-yl)hexahydrofuro[3,4-c]furan
- MEGxp0_001224
- 1-Asarinine
- NCGC00169785-02
- CCG-39667
- 1,3-Benzodioxole, 5,5'-(tetrahydro-1H,3H-furo(3,4-c)furan-1,4-diyl)bis-, (+)-
- UNII-F6PWY73ZGT
- KBioSS_002036
- Asarinin
- C22587
- +Expand
- MDL： MFCD08693512
- InChIKey： PEYUIKBAABKQKQ-WZBLMQSHSA-N
- Inchi： InChI=1S/C20H18O6/c1-3-15-17(25-9-23-15)5-11(1)19-13-7-22-20(14(13)8-21-19)12-2-4-16-18(6-12)26-10-24-16/h1-6,13-14,19-20H,7-10H2
- SMILES： C1OC2=CC(C3C4COC(C5=CC6OCOC=6C=C5)C4CO3)=CC=C2O1

Computed Properties

Exact Mass: 354.11000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 2
Monoisotopic Mass: 354.11
Heavy Atom Count: 26
Complexity: 482
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.7
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 55.4A^2

Experimental Properties

LogP: 3.21920
PSA: 55.38000
Refractive Index: 1.622
Boiling Point: 504.4±50.0 °C at 760 mmHg
Melting Point: 120-122 °C (lit.)
Vapor Pressure: 0.0±1.2 mmHg at 25°C
Flash Point: 212.3±30.0 °C
Solubility: Insuluble (4.3E-4 g/L) (25 ºC),
Color/Form: Cryst.
Solubility: Not determined
Density: 1.385±0.06 g/cm3 (20 ºC 760 Torr),

(-)-Asarinin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AA48386-20mg	1,3-Benzodioxole, 5,5'-[(1R,3aR,4S,6aR)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis-, rel-	133-05-1	98%	20mg	$460.00
Aaron	AR00126M-5mg	1,3-Benzodioxole, 5,5'-[(1R,3aR,4S,6aR)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis-, rel-	133-05-1	98%	5mg	$95.00
Biosynth	AAA13305-5 mg	(-)-Asarinin	133-05-1		5mg	$248.35
ChemFaces	CFN90628-20mg	Asarinin	133-05-1	>=98%	20mg	$138
eNovation Chemicals LLC	D543445-10mg	(-)-ASARININ 97	133-05-1	95%	10mg	$1200	2022-10-10
TargetMol Chemicals	T3765-20 mg	L-asarinin	133-05-1	98%	20mg	￥ 860
TRC	A780155-1mg	(-)-Asarinin	133-05-1		1mg	$ 178.00	2023-04-19
BAI LING WEI Technology Co., Ltd.	625125-5MG	(-)-Asarinin 97, 98%, from Asarum sieboldii Miq.	133-05-1	98%	5MG	￥ 466
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP1023-20mg	(-)-Asarinin	133-05-1	HPLC≥98%	20mg	￥900元	2023-09-15
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajcn5046-20mg	Asarinin	133-05-1	98%	20mg	￥3494.00	2023-09-07

(-)-Asarinin Suppliers

HE PENG （ SHANG HAI ） Biotechnology Co., Ltd.

Audited Supplier

(CAS:133-05-1)

MR./MRS.:ZHANG SHUO

Phone:13122891558

Email:hepeng20160718@foxmail.com

Nanjing Bencao Yikang Biotechnology Co., Ltd

Audited Supplier

(CAS:133-05-1)

MR./MRS.:WANG XIAN SHENG

Phone:18362932668

Email:522593521@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:133-05-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

WU HAN TIAN ZHI Biotechnology Co., Ltd.

Audited Supplier

(CAS:133-05-1)

MR./MRS.:ZHANG XIAO JIE

Phone:18607107848

Email:2056216494@qq.com

JIANG SU YONG JIAN YI YAO Technology Co., Ltd.

Audited Supplier

(CAS:133-05-1)

MR./MRS.:HAN JING LI

Phone:17701422016

Email:3587493084@qq.com

(-)-Asarinin Related Literature

1. Synthesis of endo,exo-furofuranones using a highly diastereoselective C–H insertion reaction

Richard C. D. Brown Chem. Commun. 1998 1895
2. A new synthetic route to furofuranoid lignans via the intramolecular Mukaiyama reaction

David R. Stevens,Clive P. Till,Donald A. Whiting J. Chem. Soc. Perkin Trans. 1 1992 185
3. Stereodivergent routes in organic synthesis: marine natural products, lactones, other natural products, heterocycles and unnatural compounds

Carmen Nájera,Francisco Foubelo,José M. Sansano,Miguel Yus Org. Biomol. Chem. 2020 18 1279
4. Enantioselective total synthesis of furofuran lignans via Pd-catalyzed asymmetric allylic cycloadditon of vinylethylene carbonates with 2-nitroacrylates

Can Zhao,Ijaz Khan,Yong Jian Zhang Chem. Commun. 2020 56 12431
5. Amides of vegetable origin. Part III. Structure and stereochemistry of neoHerculin

L. Crombie J. Chem. Soc. 1955 995
6. 533. Amides of vegetable origin. Part VIII. The constitution and configuration of the sansho?ls

L. Crombie,J. L. Tayler J. Chem. Soc. 1957 2760
7. The chemistry of the lignan group of natural products

R. D. Haworth J. Chem. Soc. 1942 448
8. The dihydrofuran template approach to furofuran synthesis

David J. Aldous,Andrei S. Batsanov,Dmitrii S. Yufit,Anne J. Dalen?on,William M. Dutton,Patrick G. Steel Org. Biomol. Chem. 2006 4 2912
9. Lignans, neolignans and related compounds

Robert S. Ward Nat. Prod. Rep. 1997 14 43
10. Simultaneous determination of 14 components in Shuanghua Baihe tablets by ultrasonic-assisted extraction and HPLC-MS/MS

Lu Zheng,Xiao-Kui Huo,Chao Wang,Hai-Jian Cong,Ting Xiang,Bin Wu,Bao-Jing Zhang,Shan-Shan Huang,Lin Zhang,Xiao-Chi Ma Anal. Methods 2016 8 3359

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Cas no 133-05-1 ((-)-Asarinin)

(-)-Asarinin Properties

Names and Identifiers

Computed Properties

Experimental Properties

(-)-Asarinin Price

(-)-Asarinin Suppliers

(-)-Asarinin Related Literature

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